4-benzyl-3-ethyl-1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-[2-(2-ethylimidazol-1-yl)acetyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C21H28N4O2/c1-3-18-15-24(21(27)16-23-13-11-22-19(23)4-2)12-10-20(26)25(18)14-17-8-6-5-7-9-17/h5-9,11,13,18H,3-4,10,12,14-16H2,1-2H3
• InChI Key: AWRFCYBJAXBBRF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)CN3C=CN=C3CC
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

The compound “4-benzyl-3-ethyl-1-[(2-ethyl-1H-imidazol-1-yl)acetyl]-1,4-diazepan-5-one” is a complex organic molecule that contains several functional groups, including an imidazole ring and a diazepanone ring. The imidazole ring is a five-membered ring with two nitrogen atoms, which is a key component in many biologically active molecules. The diazepanone ring is a seven-membered ring containing one nitrogen and one carbonyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazole ring and the diazepanone ring. Recent advances in the synthesis of imidazoles have focused on regiocontrolled synthesis, which allows for the precise placement of substituents on the imidazole ring. The synthesis of the diazepanone ring could potentially involve a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as IR spectroscopy and NMR spectroscopy could be used to analyze the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The imidazole ring, for example, is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazole ring could make the compound more polar and increase its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazole-containing compounds are used in pharmaceuticals and exhibit a range of biological activities.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. Given the importance of imidazole-containing compounds in various fields, there could be significant interest in developing new compounds with this structure.